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Compound of Interest

Compound Name:
2-Methylcyclopentanecarboxylic

acid

Cat. No.: B1361535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylcyclopentanecarboxylic acid, a substituted cyclopentanecarboxylic acid derivative,

is a valuable building block in organic synthesis, particularly in the development of novel

pharmaceuticals and agrochemicals. Its unique stereochemistry and functional groups make it

an attractive starting material for complex molecule synthesis. However, a thorough

understanding of its safety and hazard profile is paramount for its safe handling and use in a

research and development setting. This technical guide provides a comprehensive overview of

the known safety information, hazard classifications, and recommended handling procedures

for 2-Methylcyclopentanecarboxylic acid.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a compound is the foundation

of a robust safety assessment. The table below summarizes the key properties of 2-
Methylcyclopentanecarboxylic acid.
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Property Value Reference(s)

Molecular Formula C₇H₁₂O₂ [1][2][3]

Molecular Weight 128.17 g/mol [1][2][3]

CAS Number 5454-78-4 [2][3]

Appearance Colorless to light yellow liquid [3]

Boiling Point 183-185 °C @ 16 mmHg [4]

Flash Point 99.5 °C [4]

Density 1.059 ± 0.06 g/cm³ (Predicted) [5]

pKa 4.81 ± 0.40 (Predicted) [6]

Storage Temperature Room temperature [4]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Methylcyclopentanecarboxylic acid is classified as a hazardous substance. The

primary hazards are associated with its corrosive and irritant properties.[1]

GHS Hazard Summary Table
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
Warning

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Warning

Serious Eye

Damage/Eye

Irritation

1

H318: Causes

serious eye

damage

Danger

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory tract

irritation)

3

H335: May

cause respiratory

irritation

Warning

Source: PubChem CID 229502[1]

Toxicological Information
Detailed toxicological studies with specific LD50 or LC50 values for 2-
Methylcyclopentanecarboxylic acid are not readily available in the public domain. The

hazard classifications are based on data from similar compounds and computational

predictions. The primary toxicological concerns are:

Acute Oral Toxicity: The compound is classified as harmful if swallowed.[1] Ingestion may

lead to gastrointestinal irritation.

Skin Irritation: Direct contact with the skin is likely to cause irritation, characterized by

redness, itching, and inflammation.[1]

Serious Eye Damage: As a corrosive substance, contact with the eyes can cause serious,

potentially irreversible, damage.[1]
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Respiratory Irritation: Inhalation of vapors or aerosols may cause irritation to the respiratory

tract.[1]

Experimental Protocols:

Detailed experimental protocols for the toxicological assessment of 2-
Methylcyclopentanecarboxylic acid are not available in the cited literature. Standard OECD

guidelines for testing of chemicals would be the presumed methodology for generating such

data. These include:

OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method

OECD Guideline 404: Acute Dermal Irritation/Corrosion

OECD Guideline 405: Acute Eye Irritation/Corrosion

OECD Guideline 403: Acute Inhalation Toxicity

Safe Handling and Storage
Adherence to strict safety protocols is essential when working with 2-
Methylcyclopentanecarboxylic acid.

4.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Skin Protection: Chemically resistant gloves (e.g., nitrile rubber) should be worn. A lab coat

or other protective clothing is also required.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood, to avoid inhalation of vapors. If engineering controls are insufficient, a

NIOSH-approved respirator with an organic vapor cartridge may be necessary.

4.2. Handling Procedures

Avoid contact with skin, eyes, and clothing.
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Do not breathe vapors or mists.

Handle the substance in a chemical fume hood.

Use non-sparking tools to prevent ignition sources.[2]

Wash hands thoroughly after handling.

4.3. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Store separately from foodstuffs.[2]

First-Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[2]

Accidental Release and Fire-Fighting Measures
6.1. Accidental Release

Evacuate personnel from the area.

Ensure adequate ventilation.

Remove all sources of ignition.[2]

Wear appropriate personal protective equipment.

Contain the spill with an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable container for disposal.
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Do not allow the chemical to enter drains or waterways.[2]

6.2. Fire-Fighting

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: Combustion may produce carbon monoxide and carbon dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Logical Workflow and Potential Mechanistic
Considerations
Hazard Assessment Workflow

The following diagram illustrates a logical workflow for the safety assessment of a chemical like

2-Methylcyclopentanecarboxylic acid.
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Hazard Assessment Workflow for a Chemical Substance.

Potential Signaling Pathway for Carboxylic Acid-Induced Hepatotoxicity (Hypothetical)
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While no specific signaling pathway has been elucidated for 2-Methylcyclopentanecarboxylic
acid, some carboxylic acids are known to interfere with fatty acid metabolism in the liver. The

following diagram illustrates a hypothetical pathway based on this general mechanism. It is

important to note that this is a generalized representation and has not been experimentally

validated for 2-Methylcyclopentanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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